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Resencatinib Overview

Resencatinib is a potent, small-molecule tyrosine kinase inhibitor with antineoplastic (anti-cancer)

activity [1] [2] [3]. It is currently an investigational compound and is labeled for research use only, not for

administration to patients [1] [2].

The table below summarizes its core molecular characteristics:

Property Description

CAS Number 2546117-79-5 [1]

Molecular Formula C₃₀H₂₉N₇O₃ [1]

Molecular Weight 535.60 g/mol [1]

Primary Target RET (Rearranged during Transfection) kinase [4]

Other Reported
Targets

EGFR, HER2 [2]

Chemical Tool
Property

Contains an alkyne group, enabling its use in click chemistry (CuAAC)
applications [1] [3]
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Research Context and Potential Mechanisms

Resencatinib's primary known mechanism involves inhibiting key signaling pathways that drive cancer cell

growth and proliferation.

The diagram below illustrates the simplified signaling pathway and Resencatinib's potential point of

intervention based on its known targets.
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Inhibiting these receptors is designed to disrupt pro-growth and pro-survival signals in cancer cells,

particularly those driven by mutations or alterations in the RET, EGFR, or HER2 genes [2].

Experimental Research Workflow
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For a researcher investigating a kinase inhibitor like Resencatinib, the general workflow often involves a

series of in vitro and in vivo assessments. The following diagram outlines this multi-stage process.

1. Target Identification
& Biochemical Assays

2. Cellular Efficacy Assays
(e.g., Cell Viability, Proliferation)

3. In Vivo Models
(e.g., Xenograft Studies)

4. Data Analysis &
Mechanism of Action Studies
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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